(9-ethyl-9H-carbazol-3-yl)methanamine hydrochloride

• IUPAC Name: (9-ethylcarbazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C15H16N2.ClH/c1-2-17-14-6-4-3-5-12(14)13-9-11(10-16)7-8-15(13)17;/h3-9H,2,10,16H2,1H3;1H
• InChI Key: SSPJTCKKLFOSJE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CN)C3=CC=CC=C31.Cl
• Molecular Formula: C15H17ClN2
• Molecular Weight: 260.76 g/mol
• CAS No.: 1699748-66-7

Description

“(9-Ethylcarbazol-3-yl)methanamine;hydrochloride” is a chemical compound with the molecular formula C15H16N2. It is also known as 3-Amino-9-ethylcarbazole (AEC) and is commonly used as a chromogenic substrate in immunohistochemistry. The compound is used specifically for visualizing sections stained with HRP-conjugated secondary antibodies.

Molecular Structure Analysis

The molecular structure of “(9-Ethylcarbazol-3-yl)methanamine;hydrochloride” consists of a carbazole ring with an ethyl group at the 9th position and an amino group at the 3rd position. The molecular weight of the compound is 210.2744 g/mol.

Chemical Reactions Analysis

In the context of its use in immunohistochemistry, “(9-Ethylcarbazol-3-yl)methanamine;hydrochloride” undergoes a chromogenic oxidation reaction catalyzed by HRP (Horseradish Peroxidase), forming a red water-insoluble precipitate. This precipitate helps in visualizing the location of the antigen detected by the HRP-conjugated antibody.

Physical and Chemical Properties Analysis

The physical and chemical properties of “(9-Ethylcarbazol-3-yl)methanamine;hydrochloride” are largely determined by its molecular structure. It has a molecular weight of 210.2744 g/mol. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available resources.

Scientific Research Applications

Luminescence Analysis

The luminescence properties of carbazole derivatives have been utilized in the development of assays for the analysis of anti-inflammatory agents in blood or plasma. Such assays are based on solvent extraction from biological samples, followed by thin-layer chromatographic separation and phosphorimetry or fluorometry of the eluted materials, demonstrating the utility of carbazole compounds in analytical chemistry and diagnostics (Strojny & de Silva, 1975).

Genotoxicity and Epigenotoxicity Studies

Carbazole compounds, specifically analogues of "(9-Ethylcarbazol-3-yl)methanamine;hydrochloride," have been tested for their genotoxic and epigenomic effects on breast cancer cells. These studies provide insights into the potential of carbazole derivatives as anticancer compounds, highlighting their ability to induce DNA damage and alter DNA methylation patterns, thereby influencing cancer cell behavior (Luparello et al., 2021).

Material Science Applications

Carbazole derivatives have been explored for their potential in creating bifunctional oligoetherols with specific physical properties, such as solubility in ethylene and propylene oxides, and for the synthesis of linear polyurethanes. These materials have applications in the development of novel polymers with tailored properties for industrial applications (Lubczak, 2010).

Catalysis Research

Research on carbazole derivatives extends to catalysis, where they have been investigated as ligands in diiron(III) complexes for the hydroxylation of alkanes. This research contributes to the understanding of non-heme iron catalysis and its potential applications in synthetic chemistry and industrial processes, emphasizing the versatility of carbazole-based compounds (Sankaralingam & Palaniandavar, 2014).

Mechanism of Action

Target of Action

A structurally similar compound, 1-(9-ethyl-9h-carbazol-3-yl)-n-methylmethanamine, has been reported to interact with the cellular tumor antigen p53 .

Mode of Action

It’s suggested that carbazole-based compounds can modulate charge transport and trapping/detrapping of charges in localized states within the bulk of the polymer .

Safety and Hazards

“(9-Ethylcarbazol-3-yl)methanamine;hydrochloride” is labeled as acutely toxic and a health hazard. The compound has a GHS (Globally Harmonized System of Classification and Labelling of Chemicals) signal word of “Danger” and hazard statements including H350.

Biochemical Analysis

Biochemical Properties

Carbazoles are compounds containing a three-ring system with a pyrrole ring fused on either side to a benzene ring

Molecular Mechanism

It is known that the compound can selectively inhibit PRMT5, a protein arginine methyltransferase . This inhibition blocks symmetric dimethylation of histone H4 at arginine 3 (H4R3) and histone H3 at arginine 8 (H3R8), with no effect on the asymmetric methylation of H4R3 in lymphoblastoid cell lines